Cas no 89050-42-0 (1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester)

• Product Name: 1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester
• CAS No: 89050-42-0
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 614355
• PubChem ID: 820271
• Update Time: 2025-04-19

1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester
• ethyl 1,2,3-benzothiadiazole-6-carboxylate
• AO-289/42804245
• 89050-42-0
• SCHEMBL2769112
• DTXSID50356185

• Inchi： 1S/C9H8N2O2S/c1-2-13-9(12)6-3-4-7-8(5-6)14-11-10-7/h3-5H,2H2,1H3
• InChI Key： HPYPREPMKIVNBF-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=C(C(=O)OCC)C=2)N=N1

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles